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Compound of Interest

Compound Name: BI-1347

Cat. No.: B15589228

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of BI-1347, a highly potent and selective
chemical probe for Cyclin-Dependent Kinase 8 (CDKS8). As a critical component of the Mediator
complex, CDK8 plays a pivotal role in transcriptional regulation, making it a compelling target
for therapeutic intervention in oncology and other diseases. This document details the
mechanism of action of BI-1347, its quantitative biochemical and cellular activities, and
protocols for its use in interrogating CDK8 biology.

The CDKS8 Signaling Pathway

CDKS8, along with its close homolog CDK19, forms the kinase module of the Mediator complex,
which acts as a bridge between gene-specific transcription factors and the core RNA
polymerase Il (Pol Il) machinery.[1][2] The Mediator complex is a multi-protein assembly
organized into four modules: head, middle, tail, and the CDK/Cyclin module (comprising CDK8
or CDK19, Cyclin C, MED12, and MED13).[1][2] CDK8 can influence transcription both
positively and negatively. It has been shown to phosphorylate the C-terminal domain of RNA
Pol I, as well as various transcription factors, including STAT1, SMADs, and p53, thereby
modulating their activity.[3][4][5][6] Dysregulation of CDK8 activity has been implicated in
various cancers, including those of the colon, breast, and pancreas, as well as in hematological
malignancies.[2][3]

Below is a diagram illustrating the central role of CDK8 in transcriptional regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [BI-1347: A Potent and Selective Chemical Probe for
Interrogating CDK8 Function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589228#bi-1347-as-a-chemical-probe-for-cdk8-
function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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